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Compound of Interest

Compound Name: Butyl acetate

Cat. No.: B1676999

Proper disposal of butyl acetate is critical for ensuring laboratory safety and environmental
protection. As a flammable liquid that can cause drowsiness and is harmful to aquatic life, it
must be managed as hazardous waste from the point of generation through final disposal.[1][2]
[3] Adherence to established protocols protects researchers and complies with regulatory
requirements.

Immediate Safety and Handling Protocol

Before handling butyl acetate waste, ensure all safety measures are in place. This includes
working in a well-ventilated area, away from any sources of ignition such as open flames,
sparks, or hot surfaces.[1][3][4][5][6]

Personal Protective Equipment (PPE):

o Gloves: Wear appropriate chemical-resistant gloves (e.g., Butyl rubber). Be aware that the
liquid may penetrate gloves, so frequent changes are advisable.[7]

o Eye Protection: Use chemical safety goggles or a face shield where splashing is possible.[2]

[8]
o Lab Coat: A lab coat or apron should be worn to prevent skin contact.[3]
Handling Precautions:

e Use only non-sparking tools when handling containers.[1][3][7]
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e Ground and bond all metal containers and transfer equipment to prevent static discharge.[1]

[31[5][7]
e Ensure all electrical equipment in the area is explosion-proof.[1][2][3]
Step-by-Step Disposal Procedure

o Waste Collection:

o Collect butyl acetate waste in its original container or a designated, compatible waste
container that can be tightly sealed.[7][8]

o Do not mix butyl acetate waste with other chemicals unless specifically instructed to do
so by your institution's waste management guidelines.

o Keep waste containers tightly closed when not in use and store them in a cool, well-
ventilated, and designated hazardous waste storage area.[1][2][3][4]

e Labeling:

o Clearly label the waste container with "Hazardous Waste," "Butyl Acetate,” and the
associated hazard symbols (e.g., Flammable Liquid).

» Storage:

o Store waste containers away from heat, ignition sources, and incompatible materials such
as oxidizing agents, strong acids, and strong bases.[1][5]

o The storage area should be secure and accessible only to trained personnel.[4]
» Final Disposal:

o Butyl acetate must be disposed of as hazardous waste.[1][9] Do not pour it down the
drain or into any sewer system.[1][7]

o Arrange for disposal through a licensed hazardous waste disposal company.[7][10]
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o Follow all local, state, and federal regulations for hazardous waste disposal. Contact your
state's Department of Environmental Protection (DEP) or the regional Environmental
Protection Agency (EPA) office for specific guidance.[1]

Spill Management Protocol
In the event of a spill, immediate and safe cleanup is required.

o Evacuate and Secure: Evacuate all non-essential personnel from the immediate area and
control access.[1]

o Eliminate Ignition Sources: Immediately extinguish any open flames and turn off any
equipment that could create sparks.[1][4]

e Ventilate: Ensure the area is well-ventilated to disperse vapors.[1]
o Absorb Spill:

o For small spills, absorb the liquid with a non-combustible, inert material like sand, earth, or
vermiculite.[1][6][7]

o Use non-sparking tools to collect the absorbed material.[4][6][7]

» Containerize Waste: Place the contaminated absorbent material into a sealed, properly
labeled container for disposal as hazardous waste.[1][7][9]

e Clean Area: Clean the spill surface thoroughly to remove any residual contamination.[7]

Quantitative Safety Data

The following table summarizes key quantitative data for n-butyl acetate, providing essential
information for risk assessment and safe handling.
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Data Point Value Reference

Reportable Quantity (RQ) 5000 Ibs [7]

Exposure Limits

TLV-TWA (ACGIH) ;‘Zipm (710 mg/m?) - 8 [5]

TLV-STEL (ACGIH) 290 ppm (950 mg/m?) - 15 [5]
Minutes

Toxicity Data

LC50 (Inhalation, Rat) > 21.1 mg/L (4 hours) [11]

LD50 (Oral, Rat) 10,700 - 14,130 mg/kg [8]

LD50 (Dermal, Rabbit) 17,600 mg/kg [8]

Transport Information

UN Number 1123 [71[10]

Hazard Class 3 (Flammable Liquid) [11[71[10]

Packing Group 1] [71[10]

Disposal Workflow

The following diagram illustrates the procedural workflow for the proper disposal of butyl
acetate.
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Preparation & Collection

Butyl Acetate Waste Generated

Step 1: Wear Appropriate PPE
(Gloves, Eye Protection)

Spill Response (If Applicable)

Step 2: Collect in a Sealed,

Compatible Container =l OEES

Evacuate & Secure Area
Eliminate Ignition Sources

Step 3: Label Container
'Hazardous Waste - Butyl Acetate'

Absorb with Inert Material

Interim [Storage

Step 4: Store in Cool, Ventilated Area Collect & Seal in Labeled Container

Final ]Zjisposal

Ensure Area is Away From Step 5: Dispose as Hazardous Waste
Ignition Sources & Incompatibles via Licensed Contractor

Follow all Local, State &
Federal Regulations

Click to download full resolution via product page

Caption: Workflow for proper butyl acetate disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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